Cas no 62499-85-8 (3-Oxabicyclo[3.1.0]hexan-2-one, 4-fluoro-1,4,5-trimethyl-)

• Product Name: 3-Oxabicyclo[3.1.0]hexan-2-one, 4-fluoro-1,4,5-trimethyl-
• CAS No: 62499-85-8
• MF: C₈H₁₁FO₂
• MW: 158.170146226883
• CID: 442582
• PubChem ID: 71385817
• Update Time: 2025-04-19

3-Oxabicyclo[3.1.0]hexan-2-one, 4-fluoro-1,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexan-2-one, 4-fluoro-1,4,5-trimethyl-
• 2-fluoro-1,2,5-trimethyl-3-oxabicyclo[3.1.0]hexan-4-one
• 4-Fluoro-1,4,5-trimethyl-3-oxabicyclo[3.1.0]hexan-2-one
• DTXSID70808030
• 62499-85-8

• Inchi： 1S/C8H11FO2/c1-6-4-7(6,2)8(3,9)11-5(6)10/h4H2,1-3H3
• InChI Key： OYEJUGXUTPTSOR-UHFFFAOYSA-N
• SMILES： FC1(C)C2(C)CC2(C)C(=O)O1

Computed Properties

• Exact Mass: 158.07433
• Monoisotopic Mass: 158.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones